molecular formula C18H12Cl3O3P B8392184 Tris(4-chlorophenyl) phosphite CAS No. 5679-61-8

Tris(4-chlorophenyl) phosphite

Cat. No.: B8392184
CAS No.: 5679-61-8
M. Wt: 413.6 g/mol
InChI Key: AMGMFFUMIJRDGW-UHFFFAOYSA-N
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Description

Tris(4-chlorophenyl) phosphite is a useful research compound. Its molecular formula is C18H12Cl3O3P and its molecular weight is 413.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

5679-61-8

Molecular Formula

C18H12Cl3O3P

Molecular Weight

413.6 g/mol

IUPAC Name

tris(4-chlorophenyl) phosphite

InChI

InChI=1S/C18H12Cl3O3P/c19-13-1-7-16(8-2-13)22-25(23-17-9-3-14(20)4-10-17)24-18-11-5-15(21)6-12-18/h1-12H

InChI Key

AMGMFFUMIJRDGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OP(OC2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Di(4-chlorophenyl) phosphite and di(4-fluorophenyl) phosphite were prepared from tris(4-chlorophenyl) phosphite and tris(4-fluorophenyl) phosphite, respectively using a previously described procedure (Walsh, E. N., Conversion of Tertiary Phosphites to Secondary Phosphonates. Diphenyl Phosphonate, J. Am. Chem. Soc. 1959, 81, 3023-6). Tris(4-chlorophenyl) phosphite was prepared from 4-chlorophenol and phosphorous trichloride with three equivalents of triethyl amine as a base using a modification of a previous procedure (McCombie, H., Saunders, B. C., Stacey, G. J., Esters Containing Phosphorus. Part I, J. Chem. Soc. 1945, 381). Similarly, tris(4-fluorophenyl) phosphite was prepared from 4-fluorophenol and phosphorous trichloride using one equivalent of triethyl amine as a base.
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